Cas no 2363-58-8 (Androstan-17-ol,2,3-epithio-, (2a,3a,5a,17b)-)

Androstan-17-ol,2,3-epithio-, (2a,3a,5a,17b)- structure
2363-58-8 structure
Product Name:Androstan-17-ol,2,3-epithio-, (2a,3a,5a,17b)-
CAS No:2363-58-8
MF:C19H30OS
MW:306.50590467453
CID:263918
PubChem ID:443935
Update Time:2025-04-19

Androstan-17-ol,2,3-epithio-, (2a,3a,5a,17b)- Chemical and Physical Properties

Names and Identifiers

    • Androstan-17-ol,2,3-epithio-, (2a,3a,5a,17b)-
    • Epitiostanol
    • EPITOSTSANOL
    • Epithioandrostanol
    • Epithiostanol
    • Thiodrol
    • 2alpha,3alpha-Epithio-5alpha-androstan-17beta-ol
    • 2,3-Epithio-1H-cyclopenta[a]phenanthrene
    • YE7586973L
    • CAS-2363-58-8
    • (1S,2S,4R,6S,8S,11R,12S,15S,16S)-2,16-dimethyl-5-thiapentacyclo[9.7.0.0,.0,.0,octadecan-15-ol
    • DTXSID2045367
    • UNII-YE7586973L
    • 5alpha-Androstan-17beta-ol, 2alpha,3alpha-epithio-
    • DTXCID0025367
    • Epitiostanol [INN:JAN]
    • 2-alpha,3-alpha-Epithio-5-alpha-androstan-17-beta-ol
    • Epitiostanol (Contains up to 15% 3Alpha,4Alpha-Epithioandrostan Isomer)
    • SCHEMBL8995
    • 2alpha,3alpha-Epithio-5alpha-androstan-17beta-o1
    • EPITIOSTANOL [WHO-DD]
    • 2alpha,3alpha-epithio-5alpha-androstane-17beta-ol
    • Androstan-17-ol, 2,3-epithio-, (2alpha,3alpha,5alpha,17beta)-
    • CHEBI:31546
    • EPITIOSTANOL [INN]
    • Epitiostanolum [INN-Latin]
    • CHEMBL2106161
    • 2363-58-8
    • 10275-S
    • 2.alpha.,3.alpha.-Epithio-5.alpha.-androstan-17.beta.-ol
    • EPITIOSTANOL [MART.]
    • Tox21_110520
    • 10275S
    • D01265
    • NCGC00016609-01
    • CCG-221006
    • EPITIOSTANOL [MI]
    • NSC 194684
    • EPITIOSTANOL [JAN]
    • Epitiostanolum
    • (1S,2S,4R,6S,8S,11R,12S,15S,16S)-2,16-dimethyl-5-thiapentacyclo[9.7.0.02,8.04,6.012,16]octadecan-15-ol
    • NSC-194684
    • Epitiostanol (JAN/INN)
    • (1S, 2S, 4R, 6S, 8S, 11R, 12S, 15S, 16S)-2, 16-dimethyl-5-thiapentacyclo[9.7.0.02, 8.04, 6.012, 16]octadecan-15-ol
    • 2,3-Epithioandrostan-17-ol
    • Epitiostanol (1mg/ml in Acetonitrile)
    • Inchi: 1S/C19H30OS/c1-18-8-7-14-12(13(18)5-6-17(18)20)4-3-11-9-15-16(21-15)10-19(11,14)2/h11-17,20H,3-10H2,1-2H3/t11-,12-,13-,14-,15-,16+,17-,18-,19-/m0/s1
    • InChI Key: OBMLHUPNRURLOK-XGRAFVIBSA-N
    • SMILES: S1[C@H]2C[C@@H]3CC[C@H]4[C@@H]5CC[C@@H]([C@@]5(C)CC[C@@H]4[C@@]3(C)C[C@@H]12)O

Computed Properties

  • Exact Mass: 306.20200
  • Monoisotopic Mass: 306.20173675g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • Density: 1.0122 (rough estimate)
  • Melting Point: 127-128°
  • Boiling Point: 417.1°C (rough estimate)
  • Refractive Index: 1.5700 (estimate)
  • PSA: 45.53000
  • LogP: 4.48390
  • Specific Rotation: D27.5 +24.4° (c = 1.054 in chloroform)

Androstan-17-ol,2,3-epithio-, (2a,3a,5a,17b)- Security Information

  • Toxicity:LD50 in mice, rats (mg/kg): 1, 5 i.p. (Minesita, p 805)

Androstan-17-ol,2,3-epithio-, (2a,3a,5a,17b)- Related Literature

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